3,5-dimethoxy-N-(1-phenylethyl)benzamide

• CAS No.: 289632-36-6
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34g/mol
• IUPAC Name: 3,5-dimethoxy-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C17H19NO3/c1-12(13-7-5-4-6-8-13)18-17(19)14-9-15(20-2)11-16(10-14)21-3/h4-12H,1-3H3,(H,18,19)
• InChI Key: GNSCTHKZYGRCNI-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC(=CC(=C2)OC)OC

Description

3,5-Dimethoxy-N-(1-phenylethyl)benzamide is a benzamide derivative characterized by two methoxy groups at the 3- and 5-positions of the benzene ring and an N-(1-phenylethyl) substituent. The 1-phenylethyl group introduces chirality, making it a candidate for enantioselective studies . Notably, derivatives of this scaffold have been explored in medicinal chemistry, including as intermediates in synthesizing boronic acids for metal-catalyzed reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzamide Core

Table 1: Key Structural and Functional Differences

Compound Name	Substituents/Modifications	Molecular Weight	Key Properties/Applications	References
3,5-Dimethoxy-N-(1-phenylethyl)benzamide	3,5-dimethoxy, N-(1-phenylethyl)	315.36 g/mol	Chiral separation (Rs = 1.89), intermediate in boronic acid synthesis
3,5-Dinitro-N-(1-phenylethyl)benzamide	3,5-dinitro, N-(1-phenylethyl)	329.30 g/mol	High chiral resolution (Rs = 1.89) via MOF-based HPLC
N-(6-Isobutoxy-indenothiazol-2-yl)-3,5-dimethoxybenzamide (7c)	3,5-dimethoxy, indenothiazole with isobutoxy	449.50 g/mol	Anti-SARS-CoV-2 activity (40% yield)
3,5-Dimethoxy-N-(4-methoxyphenyl)-N-(2-methylpyrimidin-5-yl)benzamide (22b)	Dual N-substituents: methoxyphenyl and pyrimidine	408.43 g/mol	Precursor for cyclization to pyrimido-isoquinolinones
3,5-Dimethoxy-N-(1-methylpyrazol-3-yl)benzamide	3,5-dimethoxy, N-(1-methylpyrazol-3-yl)	261.28 g/mol	Moderate water solubility (28.5 µg/mL)
3,5-Dimethoxy-N-(4-naphthalen-2-yl-thiazol-2-yl)benzamide	3,5-dimethoxy, thiazole with naphthyl	405.46 g/mol	Potential kinase inhibition (ZINC01505411)

Q & A

Q. What are the optimal synthetic routes for 3,5-dimethoxy-N-(1-phenylethyl)benzamide, and how can purity be ensured?

Methodological Answer: The synthesis typically involves coupling 3,5-dimethoxybenzoic acid with 1-phenylethylamine using activating agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) in a polar aprotic solvent (e.g., acetonitrile/water mixtures). Post-reaction, purification via crystallization (methanol:water, 4:1) yields the product. Purity is validated using HPLC (>95% purity) and spectroscopic techniques (¹H/¹³C NMR, IR) to confirm functional groups and structural integrity .

Q. Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• ¹H/¹³C NMR : Identifies methoxy groups (δ ~3.8 ppm for OCH₃), aromatic protons (δ ~6.5–7.5 ppm), and amide NH (δ ~8–9 ppm).
• IR Spectroscopy : Confirms amide C=O stretch (~1650 cm⁻¹) and methoxy C-O stretches (~1250 cm⁻¹).
• X-ray Crystallography : Resolves molecular conformation and hydrogen-bonding patterns (e.g., amide-NH⋯O interactions) .

Q. What in vitro assays are suitable for preliminary biological activity screening?

Methodological Answer: Standard assays include:

• Antimicrobial Activity : Broth microdilution (MIC/MBC) against Gram-positive/negative bacteria and fungi.
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination.
• Anti-inflammatory Potential : COX-2 inhibition assays using ELISA. Controls should include reference drugs (e.g., ibuprofen for COX-2) .

Advanced Research Questions

Q. How can structural modifications enhance the compound’s bioactivity?

Methodological Answer:

• Substituent Tuning : Replace methoxy groups with electron-withdrawing groups (e.g., nitro) to alter electronic properties and binding affinity.
• Stereochemical Effects : Synthesize enantiomers (R/S-1-phenylethyl) and compare activity via chiral HPLC and biological assays.
• Prodrug Design : Introduce hydrolyzable esters to improve bioavailability .

Q. What computational tools predict binding modes and target interactions?

Methodological Answer:

• Molecular Docking (AutoDock/Vina) : Screen against targets like COX-2 or β-tubulin using PDB structures (e.g., 5KIR for COX-2).
• MD Simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100-ns trajectories.
• QSAR Models : Correlate substituent effects (Hammett σ values) with activity data .

Q. How to resolve discrepancies in reported biological activities across studies?

Methodological Answer:

• Standardized Protocols : Adopt CLSI guidelines for antimicrobial assays or NIH/NCATS protocols for cytotoxicity.
• Batch-to-Batch Consistency : Validate compound purity and stability (e.g., via accelerated degradation studies).
• Meta-Analysis : Use statistical tools (e.g., RevMan) to aggregate data and identify confounding variables (e.g., solvent effects) .

Q. What strategies mitigate low solubility in aqueous systems?

Methodological Answer:

• Co-solvent Systems : Use DMSO/PEG-400 mixtures (<5% v/v) to maintain cell viability.
• Nanoformulation : Encapsulate in PLGA nanoparticles (150–200 nm via nanoprecipitation) for sustained release.
• Salt Formation : Synthesize hydrochloride salts via HCl gas diffusion .

Data Contradiction Analysis

Q. How should researchers interpret conflicting cytotoxicity data between cell lines?

Methodological Answer:

• Cell Line Profiling : Compare genetic backgrounds (e.g., p53 status in MCF-7 vs. MDA-MB-231).
• Mechanistic Studies : Perform ROS detection (DCFH-DA assay) or apoptosis markers (Annexin V/PI) to identify pathways.
• Dose-Response Curves : Use Hill slope analysis to differentiate specific vs. nonspecific toxicity .